Cas no 28384-26-1 (1-Butanone,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-)

1-Butanone,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)- structure
28384-26-1 structure
Product Name:1-Butanone,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
CAS No:28384-26-1
MF:C13H22O
MW:194.313184261322
CID:267963
PubChem ID:119946
Update Time:2025-04-19

1-Butanone,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone,1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
    • 1-(2,6,6-trimethylcyclohexen-1-yl)butan-1-one
    • 1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)butan-1-one
    • 1-(2,6,6-trimethylcyclohex-1-en-1-yl)butan-1-one
    • X2KD8QDW47
    • SCHEMBL11226671
    • 1-Butanone, 1-(2,6,6-trimethyl-1-cyclohexen-1-yl)-
    • DTXSID80182616
    • NS00028478
    • 28384-26-1
    • EINECS 249-002-5
    • dihydro-beta-damascone
    • 1-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-1-butanone
    • Inchi: 1S/C13H22O/c1-5-7-11(14)12-10(2)8-6-9-13(12,3)4/h5-9H2,1-4H3
    • InChI Key: YSNUQUZESSITCX-UHFFFAOYSA-N
    • SMILES: O=C(CCC)C1=C(C)CCCC1(C)C

Computed Properties

  • Exact Mass: 194.16716
  • Monoisotopic Mass: 194.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.889
  • Boiling Point: 271.5°Cat760mmHg
  • Flash Point: 107.8°C
  • Refractive Index: 1.459
  • PSA: 17.07

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